1-(Oxolan-2-yl)propan-2-amine 1-(Oxolan-2-yl)propan-2-amine
Brand Name: Vulcanchem
CAS No.: 100868-39-1
VCID: VC7491215
InChI: InChI=1S/C7H15NO/c1-6(8)5-7-3-2-4-9-7/h6-7H,2-5,8H2,1H3
SMILES: CC(CC1CCCO1)N
Molecular Formula: C7H15NO
Molecular Weight: 129.203

1-(Oxolan-2-yl)propan-2-amine

CAS No.: 100868-39-1

Cat. No.: VC7491215

Molecular Formula: C7H15NO

Molecular Weight: 129.203

* For research use only. Not for human or veterinary use.

1-(Oxolan-2-yl)propan-2-amine - 100868-39-1

Specification

CAS No. 100868-39-1
Molecular Formula C7H15NO
Molecular Weight 129.203
IUPAC Name 1-(oxolan-2-yl)propan-2-amine
Standard InChI InChI=1S/C7H15NO/c1-6(8)5-7-3-2-4-9-7/h6-7H,2-5,8H2,1H3
Standard InChI Key ZBYJKUGXJVDDGE-UHFFFAOYSA-N
SMILES CC(CC1CCCO1)N

Introduction

1-(Oxolan-2-yl)propan-2-amine is a chemical compound with the molecular formula C₇H₁₅NO and a molecular weight of 129.20 g/mol . It is identified by the CAS number 100868-39-1 and is also known by other identifiers such as SCHEMBL4452843 and AEA86839 . This compound is a versatile small molecule scaffold, often used in laboratory settings for various chemical reactions and research purposes .

Safety and Hazards

1-(Oxolan-2-yl)propan-2-amine is classified under the Globally Harmonized System (GHS) as a combustible liquid (Flam. Liq. 4), causing severe skin burns and eye damage (Skin Corr. 1B), and may cause respiratory irritation (STOT SE 3) . Handling this compound requires appropriate protective measures and adherence to safety protocols.

GHS Hazard Statements

  • H227: Combustible liquid.

  • H314: Causes severe skin burns and eye damage.

  • H335: May cause respiratory irritation.

Precautionary Statement Codes

  • P210, P260, P261, P264, P271, P280, P301+P330+P331, P302+P361+P354, P304+P340, P305+P354+P338, P316, P319, P321, P363, P370+P378, P403, P403+P233, P405, and P501 .

Applications and Research

While specific applications of 1-(Oxolan-2-yl)propan-2-amine are not widely documented in the available literature, its versatility as a small molecule scaffold suggests potential use in organic synthesis and medicinal chemistry research. Compounds with similar structures are often explored for their pharmacological properties or as intermediates in the synthesis of more complex molecules.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator